Cas no 38668-48-3 (N,N-Di(2-hydroxypropyl)-p-toluidine (>85%))

• Product Name: N,N-Di(2-hydroxypropyl)-p-toluidine (>85%)
• CAS No: 38668-48-3
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD00035945
• CID: 54901
• PubChem ID: 161976
• Update Time: 2025-06-07

N,N-Di(2-hydroxypropyl)-p-toluidine (>85%) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(p-tolylimino)dipropan-2-ol
• Diisopropanol-p-toluidine
• DIPROPOXY-P-TOLUIDINE
• (2-hydroxypropyl)toluidine
• 1,1-(p-Tolylimino)dipropan-2-ol
• AminolL200
• diisopropanol-para-toliidine
• Diisopropanol-p-toliidine
• N,N-bis-(2-hydroxy-propyl)-p-toluidine
• N,N-BIS(HYDROXYPROPYL)-P-TOLUIDINE
• N,N-Di(2-hydroxypropyl)-p-toluidine
• N,N-DIISOPROPANOL-P-TOLUIDINE
• N,N-bis(2-Hydroxypropyl)-p-toluidine
• 1,1'-((4-methylphenyl)imino)bis-2-propanol
• EC 254-075-1
• R943R743KW
• AKOS015915134
• 2-Propanol, 1,1'-((4-methylphenyl)imino)bis-
• DTXSID10865920
• FT-0658806
• EINECS 254-075-1
• N,N-Di(2-hydroxypropyl)-p-toluidine (>85%)
• 4977-59-7
• UNII-R943R743KW
• 1,1'-(p-tolylazanediyl)dipropan-2-ol
• DTXSID90276510
• MFCD00035945
• W-110910
• Q27287985
• 1-[N-(2-hydroxypropyl)-4-methylanilino]propan-2-ol
• SB80194
• NS00007304
• 1,1'-[(4-Methylphenyl)azanediyl]di(propan-2-ol)
• 1,1'-(p-Tolylazanediyl)bis(propan-2-ol)
• 38668-48-3
• SCHEMBL83496
• A824219
• 2-Propanol, 1,1'-[(4-methylphenyl)imino]bis-
• JFZVSHAMRZPOPA-UHFFFAOYSA-N
• DB-069707
• N,N-2-isopropanol-p-toluidine

• MDL： MFCD00035945
• Inchi： 1S/C13H21NO2/c1-10-4-6-13(7-5-10)14(8-11(2)15)9-12(3)16/h4-7,11-12,15-16H,8-9H2,1-3H3
• InChI Key： JFZVSHAMRZPOPA-UHFFFAOYSA-N
• SMILES： OC(C)CN(C1C=CC(C)=CC=1)CC(C)O

Computed Properties

• Exact Mass: 223.15700
• Monoisotopic Mass: 223.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.086
• Boiling Point: 389 °C at 760 mmHg
• Flash Point: 389 °C at 760 mmHg
• Refractive Index: 1.564
• PSA: 43.70000
• LogP: 1.56300

N,N-Di(2-hydroxypropyl)-p-toluidine (>85%) Security Information

• Hazardous Material transportation number：UN 2811
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Di(2-hydroxypropyl)-p-toluidine (>85%)

N,N-Di(2-hydroxypropyl)-p-toluidine (CAS No. 38668-48-3) >85%: A Comprehensive Overview

N,N-Di(2-hydroxypropyl)-p-toluidine (CAS No. 38668-48-3) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound, also known as DHP-p-toluidine, is characterized by its unique molecular structure, which includes two 2-hydroxypropyl groups attached to a p-toluidine moiety. The presence of these functional groups imparts specific chemical and physical properties that make it valuable for various research and industrial purposes.

The molecular formula of N,N-Di(2-hydroxypropyl)-p-toluidine is C13H21NO2, and its molecular weight is approximately 231.31 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 70 to 75°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These properties make it suitable for use in a wide range of chemical reactions and processes.

One of the key applications of N,N-Di(2-hydroxypropyl)-p-toluidine is in the synthesis of advanced materials and polymers. The hydroxyl groups in the molecule can participate in various chemical reactions, such as esterification, etherification, and condensation reactions. This makes it an excellent building block for the creation of functional polymers with tailored properties. Recent studies have shown that DHP-p-toluidine-based polymers exhibit enhanced mechanical strength, thermal stability, and biocompatibility, making them promising candidates for use in biomedical applications.

In the pharmaceutical industry, N,N-Di(2-hydroxypropyl)-p-toluidine has been explored for its potential as a drug delivery vehicle. The hydroxyl groups can be modified to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). Additionally, the aromatic ring provides a platform for further functionalization, allowing for the design of prodrugs with improved pharmacokinetic profiles. Research in this area has focused on developing targeted drug delivery systems that can improve therapeutic outcomes while minimizing side effects.

Another area of interest is the use of N,N-Di(2-hydroxypropyl)-p-toluidine in catalysis. The compound can serve as a ligand in transition metal-catalyzed reactions, where it helps to stabilize the catalyst and improve reaction efficiency. Recent studies have demonstrated that DHP-p-toluidine-based catalysts are highly effective in asymmetric synthesis, leading to the production of enantiomerically pure compounds with high yields and selectivities. This has significant implications for the synthesis of chiral drugs and fine chemicals.

The environmental impact of N,N-Di(2-hydroxypropyl)-p-toluidine is also an important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively investigating green chemistry approaches to synthesize this compound using sustainable methods and renewable resources.

In conclusion, N,N-Di(2-hydroxypropyl)-p-toluidine (CAS No. 38668-48-3) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceuticals, materials science, and catalysis. Its unique molecular structure and functional groups make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, ensuring its relevance in the rapidly evolving landscape of chemistry and related fields.